Cas no 923249-21-2 (4-methyl-2-(morpholin-4-yl)pentan-1-amine)

• Product Name: 4-methyl-2-(morpholin-4-yl)pentan-1-amine
• CAS No: 923249-21-2
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• MDL: MFCD08444595
• CID: 844573
• PubChem ID: 16227973
• Update Time: 2025-07-02

4-methyl-2-(morpholin-4-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-2-MORPHOLIN-4-YLPENTAN-1-AMINE
• 4-methyl-2-(morpholin-4-yl)pentan-1-amine
• 4-methyl-2-morpholinopentan-1-amine
• NE34075
• 4-Methyl-2-morpholin-4-ylpentan-1-ylamine
• Z228584736
• J-515711
• AKOS000117952
• EN300-27583
• F2186-0569
• AKOS022271905
• 923249-21-2
• G21725

• MDL： MFCD08444595
• Inchi： 1S/C10H22N2O/c1-9(2)7-10(8-11)12-3-5-13-6-4-12/h9-10H,3-8,11H2,1-2H3
• InChI Key： GTEPLTLZXVWEKS-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CN)CC(C)C

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5
• XLogP3: 0.7

4-methyl-2-(morpholin-4-yl)pentan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methyl-2-(morpholin-4-yl)pentan-1-amine

Comprehensive Overview of 4-methyl-2-(morpholin-4-yl)pentan-1-amine (CAS No. 923249-21-2): Properties, Applications, and Research Insights

4-methyl-2-(morpholin-4-yl)pentan-1-amine (CAS No. 923249-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This molecule combines a morpholine ring with a branched alkylamine chain, offering versatile reactivity and functional properties. Its CAS number serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The compound's molecular structure includes a morpholin-4-yl group, a heterocyclic moiety known for enhancing solubility and bioavailability in drug design. This characteristic aligns with current trends in medicinal chemistry, where researchers prioritize structure-activity relationships (SAR) to optimize therapeutic efficacy. Recent publications highlight its potential as a building block for small-molecule inhibitors, particularly in targeting protein-protein interactions—a hot topic in oncology and neurodegenerative disease research.

From a synthetic perspective, 4-methyl-2-(morpholin-4-yl)pentan-1-amine exemplifies modern green chemistry principles. Its synthesis often employs catalytic methods to minimize waste, reflecting the industry's shift toward sustainable practices. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a critical factor given the growing demand for high-purity intermediates in API manufacturing.

The compound's physicochemical properties—including its logP value and hydrogen-bonding capacity—make it a subject of interest in computational chemistry studies. Researchers utilize molecular docking simulations to predict its interactions with biological targets, a methodology frequently searched in academic databases. These investigations often intersect with AI-driven drug discovery, a rapidly evolving field that leverages machine learning to accelerate lead compound identification.

In material science applications, the morpholine derivative demonstrates utility as a ligand in coordination chemistry. Its nitrogen and oxygen atoms can form stable complexes with transition metals, relevant to catalysis and sensor development. This dual functionality addresses the increasing need for multipurpose chemicals in industrial processes, a frequent search query among chemical engineers.

Quality control protocols for CAS 923249-21-2 emphasize ICH guidelines, particularly regarding impurity profiling—a trending topic in regulatory discussions. The compound's stability under various storage conditions is frequently studied, with data showing optimal preservation in argon-filled containers at low temperatures. Such details are crucial for laboratories handling air-sensitive compounds, a common concern reflected in technical forums.

The commercial availability of 4-methyl-2-(morpholin-4-yl)pentan-1-amine through specialty chemical suppliers has expanded its accessibility for research institutions. Procurement trends indicate growing demand from biotech startups focusing on fragment-based drug discovery, a strategy gaining traction due to its efficiency in hit identification. Safety data sheets consistently highlight proper laboratory handling procedures, addressing the scientific community's heightened focus on occupational health standards.

Ongoing patent analysis reveals innovative applications of this compound in bioconjugation techniques, particularly for developing targeted therapeutics. Its amine group facilitates linker chemistry with various payloads, a technique widely discussed in ADC (antibody-drug conjugate) literature. These developments correlate with increasing searches for site-specific modification methods in protein engineering.

Emerging studies explore the compound's role in supramolecular chemistry, where its structural features contribute to host-guest interactions. This application aligns with nanotechnology trends, particularly in designing drug delivery systems—a subject generating substantial interest in both academic and industrial research circles. The compound's chiral center also makes it valuable for asymmetric synthesis studies, a perennial focus area in organic chemistry.

As research continues, 4-methyl-2-(morpholin-4-yl)pentan-1-amine exemplifies how specialized intermediates bridge fundamental science and applied technology. Its multifaceted applications—from pharmacophore development to material science—demonstrate the compound's relevance across disciplines, making it a noteworthy subject for both literature reviews and experimental investigations in contemporary chemistry.